Cas no 861211-97-4 (1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole)

1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole is a benzodiazole derivative characterized by its unique structural features, including a tert-butylphenylmethyl group and a chloropyridinyl moiety. This compound exhibits potential applications in agrochemical and pharmaceutical research due to its heterocyclic framework, which may contribute to biological activity. The presence of the chloropyridine ring enhances its reactivity, making it a useful intermediate in synthetic chemistry. Its stability under various conditions and well-defined molecular structure facilitate precise modifications for targeted applications. The compound's distinct substitution pattern offers opportunities for further derivatization, supporting its utility in the development of novel active ingredients.
1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole structure
861211-97-4 structure
Product Name:1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole
CAS No:861211-97-4
MF:C23H22ClN3
MW:375.893884181976
CID:5271115
Update Time:2026-03-09

1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole
    • 1H-Benzimidazole, 2-(2-chloro-3-pyridinyl)-1-[[4-(1,1-dimethylethyl)phenyl]methyl]-
    • Inchi: 1S/C23H22ClN3/c1-23(2,3)17-12-10-16(11-13-17)15-27-20-9-5-4-8-19(20)26-22(27)18-7-6-14-25-21(18)24/h4-14H,15H2,1-3H3
    • InChI Key: IKGHBVXVUNPWOQ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CN=C2Cl)N(CC2=CC=C(C(C)(C)C)C=C2)C2=CC=CC=C2N=1

1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625523-1mg
1-(4-(Tert-butyl)benzyl)-2-(2-chloropyridin-3-yl)-1H-benzo[d]imidazole
861211-97-4 98%
1mg
¥509.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625523-2mg
1-(4-(Tert-butyl)benzyl)-2-(2-chloropyridin-3-yl)-1H-benzo[d]imidazole
861211-97-4 98%
2mg
¥578.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625523-5mg
1-(4-(Tert-butyl)benzyl)-2-(2-chloropyridin-3-yl)-1H-benzo[d]imidazole
861211-97-4 98%
5mg
¥537.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625523-10mg
1-(4-(Tert-butyl)benzyl)-2-(2-chloropyridin-3-yl)-1H-benzo[d]imidazole
861211-97-4 98%
10mg
¥809.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625523-20mg
1-(4-(Tert-butyl)benzyl)-2-(2-chloropyridin-3-yl)-1H-benzo[d]imidazole
861211-97-4 98%
20mg
¥1274.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625523-25mg
1-(4-(Tert-butyl)benzyl)-2-(2-chloropyridin-3-yl)-1H-benzo[d]imidazole
861211-97-4 98%
25mg
¥1293.00 2024-07-28
Key Organics Ltd
3K-320S-1MG
1-[4-(tert-butyl)benzyl]-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole
861211-97-4 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
3K-320S-5MG
1-[4-(tert-butyl)benzyl]-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole
861211-97-4 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
3K-320S-10MG
1-[4-(tert-butyl)benzyl]-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole
861211-97-4 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
3K-320S-50MG
1-[4-(tert-butyl)benzyl]-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole
861211-97-4 >90%
50mg
£77.00 2025-02-09

Additional information on 1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 861211-97-4 and Product Name: 1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole

The compound with the CAS number 861211-97-4 and the product name 1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzodiazole core fused with a chloropyridine moiety and a tert-butylphenyl group endows it with unique chemical properties that make it a promising candidate for further exploration.

Recent research in the field of cheminformatics has highlighted the importance of hybrid molecules in drug discovery. The combination of a benzodiazole scaffold with other heterocyclic systems, such as chloropyridine, has been shown to enhance binding affinity and selectivity towards biological targets. Specifically, the chloropyridine substituent in this compound is known to interact favorably with certain enzymes and receptors, making it an attractive feature for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The tert-butylphenyl group not only contributes to the steric bulk of the molecule but also influences its electronic properties, potentially affecting its solubility and metabolic stability. These characteristics are crucial for optimizing pharmacokinetic profiles, which are often determining factors in the success of a drug candidate. Studies have demonstrated that such structural modifications can lead to improved drug-like properties, including enhanced bioavailability and reduced toxicity.

In the context of modern drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Advanced molecular modeling techniques have been employed to simulate the interaction of 1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole with various biological targets. These simulations have provided valuable insights into its potential binding mechanisms and have guided experimental design efforts. For instance, docking studies have revealed that this compound exhibits strong binding affinity for certain protein receptors, suggesting its utility in developing targeted therapies.

The benzodiazole core is a well-known pharmacophore with a wide range of applications in medicine. Its ability to modulate neurotransmitter activity has made it a cornerstone in the treatment of anxiety disorders and other neurological conditions. By incorporating additional functional groups, such as the chloropyridine moiety, researchers aim to expand the therapeutic spectrum of benzodiazole derivatives. Preliminary experiments have shown promising results in terms of receptor binding and pharmacological effects, paving the way for further clinical investigation.

Another area of interest is the synthesis and optimization of this compound. The multi-step synthetic route involves strategic functional group transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include the introduction of the tert-butylphenyl group, followed by functionalization at the pyridine ring. Each step is carefully designed to ensure high yield and purity, which are essential for subsequent biological evaluation.

The role of spectroscopic techniques in characterizing this compound cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the structural integrity of 1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole, providing detailed information about its atomic connectivity and chemical environment. Mass spectrometry (MS) has also been employed to determine its molecular weight and fragmentation patterns, further supporting structural elucidation.

Future directions in research may involve exploring derivative compounds derived from this core structure. By systematically varying substituents such as the chloropyridine moiety, researchers can fine-tune the pharmacological properties of this series. Additionally, investigating its interactions with cellular models could provide insights into potential therapeutic applications and adverse effects.

The integration of machine learning algorithms into drug discovery workflows has revolutionized how new compounds are identified and optimized. These algorithms can analyze vast datasets to predict promising candidates based on structural features alone. In the case of 861211-97-4, machine learning models have identified it as a high-potential compound for further development, reinforcing its significance in ongoing research efforts.

In conclusion, 1-[(4-tert-butylphenyl)methyl]-2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising preliminary results make it a compelling subject for further investigation. As research continues to advance, compounds like this one are poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD